Cas no 2097949-80-7 (2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid)

• Product Name: 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid
• CAS No: 2097949-80-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5722357
• PubChem ID: 121202238
• Update Time: 2025-05-19

2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid
• F1907-6049
• starbld0038934
• AKOS026710418
• 2097949-80-7
• 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid

• Inchi： 1S/C12H21NO3/c1-3-10(12(14)15)13-6-8-5-9(7-13)11(8)16-4-2/h8-11H,3-7H2,1-2H3,(H,14,15)
• InChI Key： KMQXHILGVGDPDI-UHFFFAOYSA-N
• SMILES： O(CC)C1C2CN(C(C(=O)O)CC)CC1C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid

Comprehensive Overview of 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid (CAS No. 2097949-80-7)

The compound 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid (CAS No. 2097949-80-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo[3.1.1]heptane core, combined with an ethoxy and butanoic acid moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive compounds targeting neurotransmitter systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound’s bicyclic scaffold is often associated with enhanced blood-brain barrier (BBB) permeability, a critical factor for CNS-targeting drugs. As such, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid is being explored for its potential role in addressing conditions like neurodegenerative diseases and mood disorders, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2097949-80-7 involves sophisticated organic chemistry techniques, including ring-closing metathesis and asymmetric catalysis. These methods are pivotal for achieving high enantiomeric purity, a requirement for pharmaceutical applications. The compound’s ethoxy group further enhances its solubility, making it suitable for formulation development—a hot topic in drug delivery optimization discussions.

From a computational chemistry perspective, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid has been modeled for its molecular docking potential with various G-protein-coupled receptors (GPCRs). This aligns with the growing interest in AI-driven drug discovery, where researchers leverage machine learning algorithms to predict bioactive conformations. Such interdisciplinary approaches are frequently queried in academic and industrial search engines.

Another area of interest is the compound’s metabolic stability, a key consideration in pharmacokinetic studies. Early in vitro assays suggest that the azabicyclo[3.1.1]heptane framework may resist rapid degradation by cytochrome P450 enzymes, a feature highly sought after in lead compound optimization. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists exchange insights on ADME (absorption, distribution, metabolism, excretion) properties.

In summary, 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)butanoic acid represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound may soon emerge as a cornerstone in the development of next-generation CNS therapeutics.